Cas no 31161-72-5 (2-ethyl-4-phenyl-butyric acid)

• Product Name: 2-ethyl-4-phenyl-butyric acid
• CAS No: 31161-72-5
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 4643823
• Update Time: 2025-06-10

2-ethyl-4-phenyl-butyric acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4-phenyl-butyric acid
• Benzenebutanoic acid, α-ethyl-
• 2-Ethyl-4-phenylbutanoic acid

• Inchi： 1S/C12H16O2/c1-2-11(12(13)14)9-8-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3,(H,13,14)
• InChI Key： KWMRHYQFTOZULH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CC)CCC1=CC=CC=C1

Additional information on 2-ethyl-4-phenyl-butyric acid

2-Ethyl-4-phenyl-butyric Acid (CAS No. 31161-72-5): A Comprehensive Overview

2-Ethyl-4-phenyl-butyric acid (CAS No. 31161-72-5) is a specialized organic compound with a unique structural configuration, combining aromatic and aliphatic functionalities. This compound, often abbreviated as EPBA, is gaining attention in pharmaceutical, agrochemical, and fragrance industries due to its versatile applications. The phenyl ring and butyric acid backbone contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 2-ethyl-4-phenyl-butyric acid has surged, driven by its role in the synthesis of bioactive molecules. Researchers and manufacturers are particularly interested in its potential as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and flavor enhancers. The compound's CAS No. 31161-72-5 is frequently searched in academic and industrial databases, reflecting its growing relevance. Additionally, its ethyl and phenyl substituents enhance its solubility and reactivity, enabling tailored modifications for specific applications.

The synthesis of 2-ethyl-4-phenyl-butyric acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation and carboxylation. Advanced techniques like green chemistry and catalytic hydrogenation are now being explored to improve yield and sustainability. These innovations align with the global shift toward eco-friendly chemical processes, a topic highly searched in AI-driven research platforms and scientific forums.

From a commercial perspective, EPBA is often compared to similar compounds like 2-phenylbutyric acid and 4-phenylvaleric acid, which share overlapping applications. However, its ethyl group provides distinct steric and electronic effects, influencing its binding affinity in biological systems. This specificity makes it a preferred choice for drug discovery projects, particularly in targeting metabolic enzymes and receptor modulators.

Quality control of 2-ethyl-4-phenyl-butyric acid is critical, with analytical methods such as HPLC and GC-MS ensuring purity and consistency. Regulatory compliance, including REACH and FDA guidelines, further underscores its safe handling and usage. As consumers and industries prioritize sustainable sourcing, suppliers of CAS No. 31161-72-5 are adopting blockchain traceability to verify raw material origins.

In conclusion, 2-ethyl-4-phenyl-butyric acid (CAS No. 31161-72-5) represents a convergence of innovation and practicality. Its applications span pharmaceutical intermediates, fragrance formulations, and material science, making it a compound of enduring interest. As research continues to uncover new uses, its market presence is expected to expand, driven by advancements in synthetic methodologies and biocompatibility studies.